![molecular formula C18H19FN2O2 B267334 N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide](/img/structure/B267334.png)
N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide, also known as BAY 60-2770, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of soluble guanylate cyclase (sGC) activators, which have been shown to have a wide range of beneficial effects on various physiological processes.
Mechanism of Action
N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770 acts as a sGC activator, which means that it activates the enzyme sGC. sGC is responsible for the production of cyclic guanosine monophosphate (cGMP), which plays a crucial role in various physiological processes. This compound 60-2770 binds to the heme group of sGC, which leads to the activation of the enzyme and the production of cGMP. cGMP then activates protein kinase G (PKG), which leads to various downstream effects.
Biochemical and Physiological Effects:
This compound 60-2770 has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the production of cGMP, which leads to vasodilation, inhibition of platelet aggregation, and inhibition of smooth muscle cell proliferation. It has also been shown to have anti-inflammatory and anti-fibrotic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770 in lab experiments is its specificity for sGC. It has been shown to have minimal off-target effects, which makes it an ideal tool for studying the role of sGC in various physiological processes. However, one of the limitations of using this compound 60-2770 is its relatively low potency compared to other sGC activators.
Future Directions
There are several future directions for the study of N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770. One direction is to study its potential therapeutic applications in other diseases, such as cancer and neurological disorders. Another direction is to study its potential synergistic effects with other drugs. Additionally, further studies are needed to fully understand the mechanism of action of this compound 60-2770 and its downstream effects.
Synthesis Methods
The synthesis of N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770 is a complex process that involves several steps. The first step involves the reaction of 2-fluorobenzoic acid with butylamine to form 2-fluorobenzamide. The second step involves the reaction of 2-fluorobenzamide with isobutyl chloroformate to form this compound. The final step involves the purification of the compound using column chromatography.
Scientific Research Applications
N-{4-[(butylamino)carbonyl]phenyl}-2-fluorobenzamide 60-2770 has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have beneficial effects on cardiovascular diseases, pulmonary hypertension, and renal diseases. It has also been shown to have anti-inflammatory and anti-fibrotic effects.
properties
Molecular Formula |
C18H19FN2O2 |
---|---|
Molecular Weight |
314.4 g/mol |
IUPAC Name |
N-[4-(butylcarbamoyl)phenyl]-2-fluorobenzamide |
InChI |
InChI=1S/C18H19FN2O2/c1-2-3-12-20-17(22)13-8-10-14(11-9-13)21-18(23)15-6-4-5-7-16(15)19/h4-11H,2-3,12H2,1H3,(H,20,22)(H,21,23) |
InChI Key |
YSGFNWZLZXMMSL-UHFFFAOYSA-N |
SMILES |
CCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F |
Canonical SMILES |
CCCCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.